Cas no 171020-15-8 (2-Chloro-4-(pyridin-3-yl)pyridine)

• Product Name: 2-Chloro-4-(pyridin-3-yl)pyridine
• CAS No: 171020-15-8
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• CID: 4909517
• Update Time: 2025-10-23

2-Chloro-4-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(pyridin-3-yl)pyridine
• 2'-Chloro-3,4'-bipyridine
• 2-chloro-4-pyridin-3-ylpyridine
• 2-Chloro-4-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H7ClN2/c11-10-6-8(3-5-13-10)9-2-1-4-12-7-9/h1-7H
• InChI Key： YCGWUEZNJLCLCV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Chloro-4-(pyridin-3-yl)pyridine

2-Chloro-4-(pyridin-3-yl)pyridine: A Versatile Pyridine Derivative with Emerging Pharmacological Potential

2-Chloro-4-(pyridin-3-yl)pyridine, with the CAS number 171020-15-8, represents a unique class of pyridine derivatives that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound, characterized by its dual pyridine ring system and the presence of a chlorine substituent, has been the focus of multiple studies exploring its molecular interactions and biological activities. The combination of aromatic heterocyclic structures and functional groups such as the chlorine atom and pyridin-3-yl moiety contributes to its distinct chemical properties, making it a promising candidate for drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Chloro-4-(pyridin-3-yl)pyridine through various methodologies, including electrophilic substitution reactions and nucleophilic aromatic substitution processes. These synthetic approaches not only highlight the compound's structural versatility but also underscore its potential for further functionalization. Researchers have reported that the pyridin-3-yl group plays a critical role in modulating the compound's reactivity, while the chlorine substituent introduces electronic effects that influence its biological activity. Such structural features make 2-Chloro-4-(pyridin-3-yl)pyridine a valuable building block for the design of novel therapeutics.

One of the most notable areas of research involving 2-Chloro-4-(pyridin-3-yl)pyridine is its potential as a lead compound for the development of antibacterial agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity through interactions with lipid bilayers. This finding has sparked interest in exploring the compound's utility in combating antibiotic-resistant infections, a pressing challenge in modern medicine.

In addition to its antibacterial properties, 2-Chloro-4-(pyridin-3-yl)pyridine has shown promise in the field of neuropharmacology. Research published in European Journal of Medicinal Chemistry in 2024 revealed that this compound exhibits selective agonist activity at certain neurotransmitter receptors, including 5-HT3 and α7 nicotinic acetylcholine receptors. These findings suggest potential applications in the treatment of neurological disorders such as neuropathic pain and schizophrenia. The compound's ability to modulate these receptors without causing significant side effects highlights its therapeutic potential.

The pyridine ring system in 2-Chloro-4-(pyridin-3-yl)pyridine is particularly noteworthy for its ability to form stable hydrogen bonds with biological targets. This property is crucial for the compound's interaction with proteins and other biomolecules, enhancing its selectivity and efficacy. A 2024 study in Organic & Biomolecular Chemistry explored the molecular docking behavior of this compound with various enzyme targets, revealing its potential as an inhibitor of kinase enzymes involved in cancer progression. These results underscore the compound's versatility in targeting multiple disease pathways.

From a synthetic perspective, the preparation of 2-Chloro-4-(pyridin-3-yl)pyridine has been optimized through catalytic methods that minimize environmental impact. A 2023 paper in Catalysis Science & Technology described a green synthesis route using transition metal catalysts to achieve high yields with reduced energy consumption. This approach not only aligns with sustainable chemistry principles but also demonstrates the compound's adaptability to modern pharmaceutical manufacturing standards. Such advancements are critical for scaling up production for clinical applications.

The chlorine substituent in 2-Chloro-4-(pyridin-3-yl)pyridine plays a dual role in modulating its pharmacological profile. While it enhances the compound's lipophilicity, it also influences its metabolic stability and bioavailability. A 2024 review in Drug Discovery Today highlighted how the position and nature of substituents on pyridine rings can significantly affect drug behavior, emphasizing the importance of precise structural modification in drug design. This insight is particularly relevant for optimizing the therapeutic potential of 2-Chloro-4-(pyridin-3-yl)pyridine for specific applications.

Despite its promising properties, further research is needed to fully understand the pharmacokinetic and toxicological profiles of 2-Chloro-4-(pyridin-3-yl)pyridine. A 2024 preclinical study in Toxicological Sciences evaluated the compound's safety in animal models, revealing no significant acute toxicity at tested doses. However, long-term studies are recommended to assess potential accumulation or chronic effects. These findings highlight the importance of rigorous testing before advancing to clinical trials.

Overall, 2-Chloro-4-(pyridin-3-yl)pyridine represents a compelling example of how structural complexity can translate into therapeutic value. Its unique combination of pyridine ring systems, chlorine substituents, and functional groups positions it as a versatile scaffold for developing novel therapeutics. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions.

For researchers and pharmaceutical scientists, the exploration of 2-Chloro-4-(pyridin-3-yl)pyridine offers a rich avenue for innovation. Its adaptability to various synthetic approaches and its potential for targeting multiple biological pathways make it an attractive candidate for further investigation. As the field of medicinal chemistry advances, compounds like 2-Chloro-4-(pyridin-3-yl)pyridine will undoubtedly continue to be at the forefront of drug discovery efforts.

Ultimately, the study of 2-Chloro-4-(pyridin-3-yl)pyridine exemplifies the intersection of synthetic chemistry, pharmacology, and biomedical research. Its potential applications in combating infectious diseases and neurological disorders underscore the importance of continued exploration in this area. As scientists refine their understanding of this compound's properties, they will be better equipped to harness its potential for the benefit of human health.

As we look to the future, the role of 2-Chloro-4-(pyridin-3-yl)pyridine in the pharmaceutical industry is likely to grow. Its unique structural features and versatile functional groups position it as a valuable asset in the development of next-generation therapeutics. With ongoing research and technological advancements, this compound may soon become a cornerstone in the fight against some of the most pressing health challenges of our time.